Cas no 103137-93-5 (L-Alaninamide,1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-D-alanyl-N-methyl- (9CI))

L-Alaninamide,1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-D-alanyl-N-methyl- (9CI) structure
103137-93-5 structure
Product Name:L-Alaninamide,1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-D-alanyl-N-methyl- (9CI)
CAS No:103137-93-5
MF:C17H30N4O5
MW:370.443904399872
CID:185357
PubChem ID:128236
Update Time:2025-04-19

L-Alaninamide,1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-D-alanyl-N-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Alaninamide,1-[(1,1-dimethylethoxy)carbonyl]-L-prolyl-D-alanyl-N-methyl- (9CI)
    • N-tert-butyloxycarbonyl-prolyl-alanyl-alanyl-methylamide
    • 1-((1,1-Dimethylethoxy)carbonyl)-L-prolyl-D-alanyl-N-methyl-L-alaninamide
    • 1-(tert-butoxycarbonyl)-L-prolyl-N-[(2S)-2-(methylamino)propanoyl]-D-alaninamide
    • BPAAM
    • L-Alaninamide, 1-((1,1-dimethylethoxy)carbonyl)-L-prolyl-D-alanyl-N-methyl-
    • N-t-Boc-pro-ala-ala-nhch3
    • DTXSID60908210
    • 1-(tert-Butoxycarbonyl)-N-(1-{[1-hydroxy-2-(methylamino)propylidene]amino}-1-oxopropan-2-yl)pyrrolidine-2-carboximidic acid
    • 103137-93-5
    • tert-butyl (2S)-2-[[(2R)-1-[[(2S)-2-(methylamino)propanoyl]amino]-1-oxopropan-2-yl]carbamoyl]pyrrolidine-1-carboxylate
    • Inchi: 1S/C17H30N4O5/c1-10(18-6)13(22)20-14(23)11(2)19-15(24)12-8-7-9-21(12)16(25)26-17(3,4)5/h10-12,18H,7-9H2,1-6H3,(H,19,24)(H,20,22,23)/t10-,11+,12-/m0/s1
    • InChI Key: CERPSWNFVMCZAO-TUAOUCFPSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC[C@H]1C(N[C@@H](C(NC([C@H](C)NC)=O)=O)C)=O)=O

Computed Properties

  • Exact Mass: 370.2218
  • Monoisotopic Mass: 370.22162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 558
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 117

Experimental Properties

  • Density: 1.162
  • Boiling Point: 565.3°Cat760mmHg
  • Flash Point: 295.7°C
  • Refractive Index: 1.505
  • PSA: 116.84
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